3-(4-Fluorophenyl)-3-methyloxolane-2,5-dione
Overview
Description
3-(4-Fluorophenyl)-3-methyloxolane-2,5-dione is a useful research compound. Its molecular formula is C11H9FO3 and its molecular weight is 208.18 g/mol. The purity is usually 95%.
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Scientific Research Applications
Molecular Synthesis and Characterization
The compound 3-(4-Fluorophenyl)-3-methyloxolane-2,5-dione, due to its structural complexity, has been a subject of research focusing on its synthesis and characterization. For instance, Barakat et al. (2016) synthesized a related compound through the Aldol–Michael addition reactions, showcasing the methodologies for obtaining fluorophenyl-substituted diones with high yields. This research emphasizes the compound's crystalline form and its synthesis process, utilizing spectroscopic methods and X-ray crystallography for structural confirmation (Barakat et al., 2016).
Biological Activity and Applications
The exploration into the biological activities of compounds similar to this compound has been a significant area of study. Research by Bobek et al. (1979) on 5-Fluoro-1,3-oxazine-2,6(3H)-dione, a compound with structural similarities, revealed its inhibitory effects on various bacterial strains and leukemia cells, highlighting the potential antimicrobial and anticancer applications of fluorophenyl-substituted compounds (Bobek et al., 1979).
Material Science and Polymer Research
The compound's relevance extends to material science and polymer research, where its derivatives serve as monomers for polymer synthesis. Bueno et al. (2009) utilized l-ascorbic and d-isoascorbic acids to prepare novel 1,4-dioxane-2,5-dione-type monomers, demonstrating the utility of such compounds in creating polymers with potential applications ranging from biodegradable materials to drug delivery systems (Bueno et al., 2009).
Anticonvulsant and Antidepressant Research
Further research into the anticonvulsant and antidepressant properties of related compounds has been conducted. Obniska et al. (2012) synthesized N-Mannich bases of 3-(2-fluorophenyl)- and 3-(2-bromophenyl)-pyrrolidine-2,5-diones, finding significant effectiveness in seizure tests, indicating the potential for developing new therapeutic agents (Obniska et al., 2012).
Properties
IUPAC Name |
3-(4-fluorophenyl)-3-methyloxolane-2,5-dione | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H9FO3/c1-11(6-9(13)15-10(11)14)7-2-4-8(12)5-3-7/h2-5H,6H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FIGPBBMFLYOGKB-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(CC(=O)OC1=O)C2=CC=C(C=C2)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H9FO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
208.18 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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